Cas no 596-16-7 (Morphine nitrate)

• Product name: Morphine nitrate
• CAS No: 596-16-7
• MF: C₁₇H₁₉NO₃^.NO₃-
• MW: 347.34256
• CID: 372224
• PubChem ID: 66722023

Morphine nitrate Chemical and Physical Properties

Names and Identifiers

• Morphine nitrate
• (4R,4aR,7S,7aR,12bS)-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol,nitrate
• Morphinnitrat
• Q27276613
• Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-17-methyl- (5.alpha.,6.alpha.)-, nitrate (salt)
• EINECS 209-879-7
• UNII-DV2P23JCWV
• DV2P23JCWV
• 596-16-7
• MORPHINAN-3,6-DIOL, 7,8-DIDEHYDRO-4,5-EPOXY-17-METHYL- (5.ALPHA.,6.ALPHA.)-, NITRATE (1:1)
• SCHEMBL547916
• NS00080267

• Inchi： InChI=1S/C17H19NO3.HNO3/c1-18-7-6-17-10-3-5-13(20)16(17)21-15-12(19)4-2-9(14(15)17)8-11(10)18;2-1(3)4/h2-5,10-11,13,16,19-20H,6-8H2,1H3;(H,2,3,4)/t10-,11+,13-,16-,17-;/m0./s1
• InChI Key： VHBDDUMTLJSZDR-VYKNHSEDSA-N
• SMILES： CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(C=C4)O.[N+](=O)(O)[O-]

Computed Properties

• Exact Mass: 348.13213636g/mol
• Monoisotopic Mass: 348.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 519
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 118.98000
• LogP: 1.31150